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Compound of Interest

Compound Name: 3-Chloro-4-nitrophenol

Cat. No.: B188101 Get Quote

Essential Safety and Handling Guide for 3-Chloro-4-
nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Chloro-4-nitrophenol (CAS No. 491-11-2). Adherence to these procedures is essential for

ensuring personal safety and environmental protection in the laboratory.

Hazard Identification and Summary
3-Chloro-4-nitrophenol is a hazardous substance that requires careful handling.[1][2] It is

harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[1][2]
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Hazard Classification GHS Hazard Statements Signal Word

Acute Toxicity, Oral (Category

4)

H302: Harmful if swallowed[1]

[2]
Warning

Skin Irritation (Category 2)
H315: Causes skin irritation[1]

[2]
Warning

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation[1][2]
Warning

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory System

H335: May cause respiratory

irritation[1][2]
Warning

Operational Plan: Safe Handling of 3-Chloro-4-
nitrophenol
A systematic approach to handling 3-Chloro-4-nitrophenol is crucial to minimize exposure and

ensure a safe laboratory environment.

Engineering Controls
Ventilation: Always handle 3-Chloro-4-nitrophenol in a well-ventilated area.[1] A certified

chemical fume hood is required to control airborne dust and vapors.[3]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the immediate work area.[3][4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Chloro-4-nitrophenol:
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PPE Category Specification

Eye and Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[1] A face shield may also be necessary.[5]

Hand Protection
Wear chemical-resistant gloves (e.g., nitrile

rubber) tested according to EN 374.[3][6]

Body Protection

Wear a standard laboratory coat, fully buttoned.

[3] For larger quantities or in case of potential

splashing, consider impervious or fire/flame-

resistant clothing.[1]

Respiratory Protection

In situations where dust formation is

unavoidable and ventilation is inadequate, a full-

face air-purifying respirator should be used.[5]

Hygiene Practices
Wash hands thoroughly after handling the chemical.[1][7]

Do not eat, drink, or smoke in the laboratory area where 3-Chloro-4-nitrophenol is handled.

[1][7]

Contaminated work clothing should be removed and laundered before reuse.[1][8] Do not

take contaminated clothing home.[8]

Handling and Storage
Handling: Avoid contact with skin and eyes.[1] Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition sources.[1]

Storage: Store in a dry, cool, and well-ventilated place.[1][9] Keep the container tightly closed

and store locked up.[1][7] Store separately from incompatible materials such as strong

oxidizing agents and strong bases.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Methyl_4_nitrophenol_A_Guide_for_Laboratory_Professionals.pdf
https://www.carlroth.com/medias/SDB-6524-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDA1NjF8YXBwbGljYXRpb24vcGRmfGFEZzJMMmhpTUM4NU1UZ3dOemcwTnpnM05EZzJMMU5FUWw4Mk5USTBYMGxGWDBWT0xuQmtaZ3xhNzdmYmRiMjAyNWE2NTVlNmI2ZmYyZjY1MzhiYWU5ODA3NzM5ZjFhODE5N2NjMzczZjRmNzdhMTVlZmEwMjUx
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Methyl_4_nitrophenol_A_Guide_for_Laboratory_Professionals.pdf
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.fishersci.com/store/msds?partNumber=AC369590250&productDescription=4-CHLORO-3-NITROPHENOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b188101?utm_src=pdf-body
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.fishersci.com/store/msds?partNumber=AC369590250&productDescription=4-CHLORO-3-NITROPHENOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1390.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1390.pdf
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.orgasynth.com/it/shop/gen-in-da0038q2-3-chloro-4-nitrophenol-58714
https://www.echemi.com/sds/3-chloro-4-nitrophenol-pd180727160422.html
https://www.fishersci.com/store/msds?partNumber=AC369590250&productDescription=4-CHLORO-3-NITROPHENOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC369590250&productDescription=4-CHLORO-3-NITROPHENOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling Post-Handling

Don Appropriate PPE

Handle Chemical in
Fume Hood

Verify Engineering Controls
(Fume Hood, Eyewash)

Avoid Dust Formation Store in Tightly Closed
Container Clean Work Area Wash Hands Thoroughly Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Chloro-4-nitrophenol.

Disposal Plan: Managing 3-Chloro-4-nitrophenol
Waste
3-Chloro-4-nitrophenol and its containers must be disposed of as hazardous waste.[1][3]

Adherence to institutional and local regulations is mandatory.

Waste Segregation
Solid Waste:

Carefully collect unused reagents, contaminated weighing paper, and other solid

materials.[3]

To minimize dust, lightly moisten the material with a suitable solvent if necessary.[3]

Place in a clearly labeled, sealed container designated for hazardous solid waste.[3]

Liquid Waste:

Collect solutions containing 3-Chloro-4-nitrophenol in a dedicated, sealed, and clearly

labeled hazardous waste container.
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Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.[3]

Spill and Decontamination
In case of a spill, evacuate the area and ensure it is well-ventilated.[3]

Wearing appropriate PPE, contain the spill.[3]

For solid spills, sweep up the material and place it into a suitable container for disposal.[7]

Avoid generating dust.[7]

For liquid spills, absorb with an inert material and place in a designated hazardous waste

container.

Decontaminate the spill area thoroughly.

Disposal Method
All waste containing 3-Chloro-4-nitrophenol must be disposed of through an authorized

hazardous waste management provider.[3]

Incineration under controlled conditions is a potential disposal method for nitrophenols.[10]
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Caption: Waste disposal workflow for 3-Chloro-4-nitrophenol.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1]

Skin Contact

Immediately take off contaminated clothing.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[7]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

In case of a fire, use dry chemical, carbon dioxide, or alcohol-resistant foam.[1] Wear a self-

contained breathing apparatus for firefighting if necessary.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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